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Compound of Interest

Compound Name: C.I. Pigment Yellow 74

CAS No.: 6358-31-2

Cat. No.: B1669072

Get Quote

Introduction C.I. Pigment Yellow 74 (PY74) is a monoazo organic pigment known for its bright,

greenish-yellow shade, high tinting strength, and good lightfastness.[1][2] Its chemical formula

is C18H18N4O6.[3] PY74 is utilized across various industries, including plastics, paints, and

printing inks, due to its favorable dispersion properties and stability.[1] In the field of polymer

matrix composites, PY74 serves not only as a colorant but can also influence the material's

final physical and mechanical properties. These notes provide detailed information and

protocols for the effective incorporation and evaluation of PY74 in polymer matrices for

research and scientific applications.

Physicochemical Properties PY74 is a yellow powder with a density typically ranging from 1.28

to 1.51 g/cm³.[4] It is commercially available in various grades, primarily opaque and

transparent types, which differ in particle size.[2][4] Opaque grades, with larger particle sizes

(specific surface areas of 10-20 m²/g), offer high hiding power and are often considered as

replacements for chrome yellows in air-drying systems.[2][4] Transparent grades have finer

particles and provide higher color strength and brilliance.[2] The pigment exhibits good

resistance to acids and alkalis but has a moderate heat resistance, which is an important

consideration for polymer processing.[4][5]
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Impact on Polymer Matrix Composites The introduction of a pigment like PY74 into a polymer

matrix can affect the composite in several ways:

Aesthetic Properties: The primary function is to impart a stable, vibrant yellow color. The final

shade and opacity depend on the pigment's concentration, dispersion quality, and particle

size.

Mechanical Properties: At low concentrations (e.g., around 0.1 wt%), pigments can act as

particulate fillers or reinforcing agents, potentially enhancing the mechanical strength of the

composite.[6] However, at higher concentrations, they can introduce points of stress

concentration or act as plasticizers, potentially reducing tensile and flexural strength.[6][7]

Thermal Properties: The thermal stability of PY74 is a critical parameter. It has a reported

heat resistance of up to 140-180°C in paints and plastics, which must be compatible with the

processing temperatures of the chosen polymer matrix (e.g., extrusion or injection molding

temperatures).[3][8]

Rheological Properties: PY74 is noted for its good dispersion and favorable rheological

profile, meaning it can be incorporated without significantly altering the flow properties of the

polymer melt, especially at appropriate concentrations.[1][2]

Data Summary
Table 1: General Properties of C.I. Pigment Yellow 74
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Property Value References

C.I. Name Pigment Yellow 74 [5]

C.I. Number 11741 [5]

CAS Number 6358-31-2 [5]

Molecular Formula C18H18N4O6 [3]

Molecular Weight ~386.36 g/mol [3]

Appearance Bright yellow powder [4]

Density 1.28 - 1.51 g/cm³ [4]

Oil Absorption 27 - 45 g/100g [4]

pH (10% slurry) 5.5 - 7.6 [4]

Table 2: Fastness and Resistance Properties of C.I. Pigment Yellow 74 (Scale: 1=Poor,

5=Excellent)

Property Rating References

Acid Resistance 5 [5][9]

Alkali Resistance 5 [5][9]

Water Resistance 5 [5][8]

Oil Resistance 4-5 [4][5]

Alcohol Resistance 4-5 [4]

MEK Resistance 2 [8]

Lightfastness (Masstone) 5-6 (Scale 1-8) [5][8]

Table 3: Thermal Stability of C.I. Pigment Yellow 74
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Application Medium Temperature Limit References

Paints / Coatings 140°C [5][8]

Plastics 180°C [9]

Inks 93°C [8]

Experimental Protocols
Protocol 1: Preparation of Pigment Dispersion
This protocol describes the preparation of a concentrated pigment dispersion, which is a crucial

step for achieving uniform color and avoiding agglomerates in the final composite.

Materials and Equipment:

C.I. Pigment Yellow 74 powder

Dispersing agent (polymeric dispersants are often effective)[10]

Carrier fluid compatible with the polymer matrix (e.g., a low-viscosity resin, plasticizer, or

solvent)

High-speed mixer (e.g., Cowles dissolver)

Bead mill (optional, for finer dispersion)

Beakers, spatulas, and a laboratory scale

Procedure:

Pre-mixing:

1. Weigh the carrier fluid into a beaker.

2. While stirring at a low speed with the high-speed mixer, slowly add the dispersing agent

and allow it to dissolve completely.
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3. Gradually add the pre-weighed C.I. Pigment Yellow 74 powder to the liquid. Increase the

mixing speed as the viscosity increases to maintain a vortex.

4. Continue mixing for 20-30 minutes until the pigment is fully wetted and a homogenous pre-

dispersion is formed.

Milling (Optional):

1. For applications requiring very fine and stable dispersion, transfer the pre-dispersion to a

laboratory bead mill.

2. Mill the mixture according to the manufacturer's instructions until the desired particle size

distribution is achieved. Monitor the temperature during grinding to ensure it does not

exceed the pigment's thermal stability limit.[11]

Quality Control:

1. Evaluate the dispersion quality using a Hegman gauge (fineness of grind).

2. Store the resulting pigment paste in a sealed container.

Protocol 2: Incorporation into a Thermoplastic Matrix via
Melt Compounding
This protocol outlines the process of incorporating the PY74 dispersion into a thermoplastic

polymer (e.g., Polyolefins, PVC, Polycarbonate) using a twin-screw extruder.

Materials and Equipment:

Thermoplastic polymer pellets (e.g., PP, PE, PC)

PY74 pigment dispersion (from Protocol 1) or dry pigment powder

Twin-screw extruder

Pelletizer

Injection molding machine or compression molder
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Tensile tester, Charpy/Izod impact tester, Colorimeter

Procedure:

Material Preparation:

1. Thoroughly dry the polymer pellets according to the manufacturer's specifications to

prevent degradation during processing.

2. Determine the desired weight percentage (wt%) of the pigment. Typical loading levels

range from 0.1% to 5.0%.

Melt Compounding:

1. Set the temperature profile of the twin-screw extruder to be appropriate for the selected

polymer, ensuring the maximum temperature does not significantly exceed the pigment's

heat stability.

2. Feed the polymer pellets into the main hopper of the extruder.

3. Introduce the PY74 pigment. If using a liquid dispersion, inject it into the melt zone using a

liquid feeder. If using dry powder, pre-mix it with a small amount of the polymer pellets (to

create a masterbatch) or feed it separately using a side feeder.

4. The extruded, colored polymer strand is cooled in a water bath and then cut into pellets by

the pelletizer.

Specimen Fabrication:

1. Dry the compounded pellets.

2. Use an injection molding machine or compression molder to fabricate test specimens

(e.g., tensile bars, impact bars, color plaques) according to ASTM or ISO standards.

Characterization:

1. Colorimetric Analysis: Measure the L, a, b* color coordinates of the fabricated plaques

using a spectrophotometer or colorimeter to quantify the color.
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2. Mechanical Testing: Perform tensile, flexural, and impact tests on the specimens to

evaluate the effect of the pigment on mechanical properties.

3. Thermal Analysis: Use techniques like Differential Scanning Calorimetry (DSC) or

Thermogravimetric Analysis (TGA) to assess any changes in the thermal properties of the

polymer.
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Caption: Experimental workflow for incorporating and testing C.I. Pigment Yellow 74 in

polymers.
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Caption: Logical relationships between PY74 properties and final composite characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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